Cas no 898414-39-6 (2-fluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide)

• Product Name: 2-fluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• CAS No: 898414-39-6
• MF: C₂₀H₂₃F₂N₃O
• MW: 359.412931680679
• CID: 5481827
• Update Time: 2025-11-03

2-fluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide

• Inchi： 1S/C20H23F2N3O/c1-24-10-12-25(13-11-24)19(15-6-8-16(21)9-7-15)14-23-20(26)17-4-2-3-5-18(17)22/h2-9,19H,10-14H2,1H3,(H,23,26)
• InChI Key： POXYVYTWWAIEAY-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)(=O)C1=CC=CC=C1F

Additional information on 2-fluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide

Research Brief on 2-fluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide (CAS: 898414-39-6)

The compound 2-fluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide (CAS: 898414-39-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the role of 2-fluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide as a promising candidate for targeting specific molecular pathways involved in neurological disorders and cancer. The compound's unique structural features, including the presence of a fluorinated benzamide moiety and a methylpiperazine group, contribute to its ability to modulate key biological targets with high selectivity and potency.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory activity against a range of kinase enzymes implicated in tumor growth and metastasis. The study utilized in vitro and in vivo models to validate the compound's efficacy, showing significant reduction in tumor proliferation and angiogenesis. These findings suggest that 2-fluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide could serve as a lead compound for the development of novel anticancer therapies.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles, with minimal off-target effects. A recent preclinical trial reported in Bioorganic & Medicinal Chemistry Letters (2024) indicated that the compound maintains stable plasma concentrations over an extended period, making it a viable candidate for oral administration in clinical settings.

Despite these promising results, challenges remain in optimizing the compound's solubility and metabolic stability. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-fluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide represents a significant advancement in the search for novel therapeutic agents. Its dual potential in oncology and neurology underscores the importance of continued research to fully elucidate its mechanisms of action and therapeutic potential. Future studies should prioritize large-scale clinical trials to validate its safety and efficacy in human subjects.